Cas no 338417-81-5 (2-(Benzylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one)

• Product Name: 2-(Benzylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one
• CAS No: 338417-81-5
• MF: C₁₉H₁₄N₂OS₂
• MW: 350.457261562347
• CID: 5027225
• Update Time: 2025-05-25

2-(Benzylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-3-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• Bionet1_002340
• HMS575A22
• 2-(benzylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one
• 2-(Benzylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one

• Inchi： 1S/C19H14N2OS2/c22-18-17-16(11-12-23-17)20-19(21(18)15-9-5-2-6-10-15)24-13-14-7-3-1-4-8-14/h1-12H,13H2
• InChI Key： DVSDSQPXIFIPDZ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NC2C=CSC=2C(N1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 484
• XLogP3: 4.9
• Topological Polar Surface Area: 86.2

Additional information on 2-(Benzylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one

2-(Benzylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one: A Comprehensive Overview

The compound 2-(Benzylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one, identified by the CAS number 338417-81-5, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidinones, which are known for their diverse biological activities and structural versatility. The molecule's unique structure, featuring a benzylsulfanyl group and a phenyl substituent, contributes to its intriguing chemical properties and promising therapeutic applications.

Recent studies have highlighted the importance of thienopyrimidinones as potential leads in drug discovery. The integration of sulfur-containing groups, such as the benzylsulfanyl moiety in this compound, has been shown to enhance bioavailability and stability. Additionally, the phenyl group introduces aromaticity, which can influence the molecule's interaction with biological targets. These features make 2-(Benzylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one a valuable candidate for exploring novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity. The molecule's stability under various conditions has been extensively studied, making it suitable for both in vitro and in vivo experiments. Its ability to form hydrogen bonds and its lipophilic nature are key factors that influence its pharmacokinetic profile.

In terms of biological activity, 2-(Benzylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one has demonstrated potent inhibitory effects on several enzymes associated with inflammatory processes and cancer progression. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are critical targets in oncology. Furthermore, its anti-inflammatory properties suggest potential applications in treating chronic inflammatory diseases.

The structural elucidation of this compound has been supported by advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These methods have provided insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its interactions with biological systems. The molecule's planar structure facilitates π–π stacking interactions, enhancing its binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-(Benzylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one with high accuracy. Molecular docking studies have revealed that the benzylsulfanyl group plays a pivotal role in stabilizing interactions within the active site of target enzymes. This understanding has paved the way for rational drug design strategies aimed at improving potency and selectivity.

In conclusion, 2-(Benzylsulfanyl)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one, CAS number 338417-81-5, represents a significant advancement in the field of organic synthesis and drug discovery. Its unique chemical structure, combined with promising biological activities, positions it as a valuable tool for developing innovative therapeutic agents. Ongoing research continues to explore its potential applications across various disease models, underscoring its importance in contemporary medicinal chemistry.